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Compound of Interest

Compound Name: 1-Decanol

Cat. No.: B1663958

This in-depth technical guide provides a comprehensive overview of the thermodynamic
properties of binary mixtures containing 1-decanol. Aimed at researchers, scientists, and
professionals in drug development, this document summarizes key quantitative data, details
experimental protocols, and visualizes the experimental workflow. The interactions in 1-
decanol mixtures are complex, influenced by hydrogen bonding, dispersion forces, and the
size and shape of the constituent molecules. Understanding these properties is crucial for
various applications, including solvent design, formulation development, and process
optimization.

Key Thermodynamic Properties

The study of 1-decanol mixtures often involves the measurement and analysis of several key
thermodynamic properties that describe the deviation of the mixture from ideal behavior. These
properties provide insights into the nature and strength of intermolecular interactions between
1-decanol and the other component.

o Excess Molar Volume (VE): This property indicates the volume change upon mixing. A
positive VE suggests that the interactions between unlike molecules are weaker than the
average interactions between like molecules, leading to an expansion in volume. Conversely,
a negative VE indicates stronger interactions between unlike molecules, resulting in volume
contraction.

 Viscosity Deviation (An): This parameter reflects the difference between the measured
viscosity of the mixture and the ideal viscosity. Negative deviations are typically observed in
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mixtures where the specific interactions are disrupted upon mixing, leading to a decrease in
the resistance to flow. Positive deviations suggest the formation of new, stronger interactions
or complexes.

o Excess Molar Enthalpy (HE): Also known as the heat of mixing, this property quantifies the
heat absorbed or released when components are mixed.[1] A positive HE (endothermic
mixing) indicates that energy is required to break the interactions in the pure components,
which are stronger than the interactions formed in the mixture.[1] A negative HE (exothermic
mixing) signifies that the interactions in the mixture are stronger than in the pure
components.[1]

o Refractive Index Deviation (AnD): This property relates to the change in the refractive index
of the mixture compared to an ideal mixture. Deviations in the refractive index can provide
information about the changes in density and polarizability of the mixture.

Quantitative Data Summary

The following tables summarize the excess molar volumes, viscosity deviations, excess molar
enthalpies, and refractive index deviations for various binary mixtures of 1-decanol at different
temperatures and atmospheric pressure. The data has been compiled from various scientific
studies to provide a comparative overview.

Table 1: Excess Molar Volume (VE) of 1-Decanol Binary Mixtures
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Second Component

Temperature (K)

VE at x1 = 0.5 (cm3-mol-1)

Cyclopentane 298.15 Sigmoid-shaped
Cyclohexane 298.15 Positive
Cyclooctane 298.15 Positive
n-Heptane 298.15 Positive
n-Octane 298.15 Positive
n-Nonane 298.15 Positive
n-Decane 298.15 Positive
n-Undecane 283.15 - 363.15 Negative at lower

temperatures
n-Dodecane 298.15 - 323.15 -

Note: x1 represents the mole fraction of 1-decanol.

Table 2: Viscosity Deviation (An) of 1-Decanol Binary Mixtures

Second Component

Temperature (K)

An at x1 = 0.5 (mPa-s)

n-Heptane 298.15 Negative
n-Octane 298.15 Negative
n-Nonane 298.15 Negative
n-Decane 298.15 Negative
n-Undecane 283.15 - 363.15 Negative
Tetrahydrofuran 298.15 - 313.15 -

Cyclohexylamine

293.15 - 303.15

Note: x1 represents the mole fraction of 1-decanol.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/product/b1663958?utm_src=pdf-body
https://www.benchchem.com/product/b1663958?utm_src=pdf-body
https://www.benchchem.com/product/b1663958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 3: Excess Molar Enthalpy (HE) of 1-Decanol Binary Mixtures

Second Component Temperature (K) HE at x1 = 0.5 (J-mol-1)
n-Heptane 303.15
n-Tridecane 303.15
Dimethyl Sulfoxide 303.15
1-Octene 298.15

Note: x1 represents the mole fraction of 1-decanol.

Table 4: Refractive Index Deviation (AnD) of 1-Decanol Binary Mixtures

Second Component Temperature (K) AnD at x1=0.5
1,3-Dioxolane 298.15 Negative
Cyclohexylamine 293.15 - 303.15

4-Methylphenol Various

Note: x1 represents the mole fraction of 1-decanol.

Experimental Protocols

The determination of the thermodynamic properties of 1-decanol mixtures involves precise
measurements using various analytical techniques. The following sections detail the typical
experimental methodologies.

Materials

The chemicals used, including 1-decanol and the second components, are typically of high
purity (e.g., >99%) and are often further purified by methods such as fractional distillation to
remove any residual impurities. The purity of the compounds is usually checked by comparing
their experimental densities and refractive indices with literature values.[2][3] The liquids are
often stored over molecular sieves to prevent water contamination.
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Mixture Preparation

Binary mixtures are prepared by mass over the entire composition range. An analytical balance
with a high precision (e.g., £0.01 mg) is used to weigh the components in airtight glass vials to
minimize evaporation. The mole fractions of the mixtures are then calculated from the masses
of the components.

Density Measurement

The densities of the pure liquids and their binary mixtures are typically measured using a
vibrating tube densimeter. The temperature of the densimeter cell is controlled to within £0.01 K
using a constant temperature bath. The apparatus is calibrated with deionized, double-distilled
water and dry air at atmospheric pressure. The uncertainty in density measurements is
generally on the order of £1-10-5 g-cm-3.

Viscosity Measurement

Viscosities are commonly measured using a capillary viscometer, such as an Ubbelohde or
Cannon-Fenske type. The viscometer is placed in a thermostatically controlled bath, and the
flow time of the liquid is measured with a digital stopwatch. The kinematic viscosity is
calculated from the flow time and the viscometer constant. The dynamic viscosity is then
obtained by multiplying the kinematic viscosity by the density of the liquid. The uncertainty in
viscosity measurements is typically around +0.5%.

Excess Enthalpy Measurement

Excess molar enthalpies are determined using a calorimeter, often an isothermal dilution
calorimeter. A known amount of one component is titrated into a known amount of the other
component, and the resulting heat change is measured. The measurements are typically
performed over the entire composition range by cumulative additions of one component to the
other.

Refractive Index Measurement

The refractive indices of the pure components and the mixtures are measured using a digital
refractometer, such as an Abbe refractometer. The temperature is controlled by circulating
water from a thermostated bath through the prisms of the instrument. The refractometer is
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calibrated using standard substances with known refractive indices. The uncertainty in
refractive index measurements is typically in the order of £0.0001.

Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination and
analysis of the thermodynamic properties of 1-decanol mixtures.
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Caption: Experimental workflow for thermodynamic property analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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